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Compound of Interest

Compound Name: 4-(But-3-YN-1-YL)morpholine

CAS No.: 14731-39-6

Cat. No.: B168611

Get Quote

A Guide for Advanced Synthesis and Bioconjugation in Drug Discovery

Introduction: A Bifunctional Tool for Modern
Medicinal Chemistry
4-(but-3-yn-1-yl)morpholine is a versatile bifunctional molecule engineered for the

sophisticated demands of contemporary drug discovery and chemical biology. It strategically

combines two key chemical motifs: the morpholine ring and a terminal alkyne.

The morpholine heterocycle is a well-established "privileged structure" in medicinal chemistry.

[1] Its incorporation into bioactive molecules is a proven strategy to enhance aqueous solubility,

modulate pharmacokinetic profiles, and improve metabolic stability, often leading to compounds

with superior drug-like properties.[2][3] The morpholine ring can engage in crucial hydrogen

bonding and interact with a wide array of biological targets, contributing to both potency and

selectivity.[4][5]

The terminal alkyne serves as a powerful and versatile chemical handle. It is the key reactive

partner in a suite of highly efficient and bioorthogonal "click chemistry" reactions, most notably
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the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[6] This allows for the precise

and stable covalent linkage of the morpholine-containing scaffold to biomolecules, imaging

agents, or other molecular fragments with high specificity, even in complex biological systems.

[7][8]

This document serves as a comprehensive guide for researchers, providing in-depth protocols

and technical insights into the application of 4-(but-3-yn-1-yl)morpholine as a critical building

block in drug development workflows.

Material Properties and Safety Data
While a specific Safety Data Sheet (SDS) for 4-(but-3-yn-1-yl)morpholine is not readily

available, a robust hazard assessment can be constructed by analyzing its core components:

the morpholine headgroup and the reactive alkyne tail. The primary hazards are dictated by the

morpholine moiety.

Property Value / Information Source

IUPAC Name 4-(but-3-yn-1-yl)morpholine -

Synonyms N-(3-Butynyl)morpholine -

CAS Number 3695-29-0 -

Molecular Formula C₈H₁₃NO -

Molecular Weight 139.19 g/mol -

Appearance
Colorless to pale yellow liquid

(predicted)
-

Boiling Point 129°C (Morpholine) [9]

Flash Point
32°C (Morpholine, Closed

Cup)
[9]

Primary Hazards

Flammable liquid and vapor.

Causes severe skin burns and

eye damage. Harmful if

swallowed. Toxic in contact

with skin or if inhaled.

[9][10][11]
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Hazard Analysis and Safe Handling Protocols
CAUSALITY: The hazards associated with this compound are dominated by the properties of

morpholine, a corrosive and flammable substance.[12][13] The terminal alkyne, while highly

reactive in specific chemical transformations, does not typically add to the acute toxicity profile

but should be handled as a reactive functional group.

Handling Precautions:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a certified chemical fume hood to avoid inhalation of vapors.[10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield. Morpholine is

corrosive and can cause severe, potentially irreversible eye damage.[9]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat,

and closed-toe shoes. Avoid all skin contact, as the compound is toxic upon dermal

absorption and causes severe burns.[11][13]

Respiratory Protection: If working outside a fume hood or if vapor concentrations are high,

use a respirator with an appropriate organic vapor cartridge.[10]

Safe Handling Practices: Keep away from heat, sparks, open flames, and other ignition

sources.[9] Use only non-sparking tools and take precautionary measures against static

discharge.[13] Avoid breathing mist, vapors, or spray.[10]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

Keep in a corrosives-compatible and flammables-rated storage area.

Store locked up and away from strong oxidizing agents.[10][11]

Disposal:
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Dispose of waste material in accordance with local, state, and federal regulations. Do not

allow it to enter drains or waterways.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do. Seek immediate medical attention.[9][11]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with copious

amounts of water or shower for at least 15 minutes. Seek immediate medical attention.[11]

[13]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[11]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor

immediately.[13]

Core Application: Bioconjugation via CuAAC
The primary application for 4-(but-3-yn-1-yl)morpholine is the covalent attachment of the

morpholine moiety to a target molecule functionalized with an azide group. The Copper(I)-

Catalyzed Azide-Alkyne Cycloaddition (CuAAC) is the gold standard for this transformation due

to its high efficiency, specificity, and bioorthogonality—meaning it does not interfere with native

biological functional groups.[6]

Mechanism Rationale: The reaction proceeds via the copper(I)-catalyzed formation of a stable

1,2,3-triazole ring, which acts as a robust and biologically inert linker between the two

molecular entities. This allows for precise control over the conjugation site and stoichiometry.
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Caption: Workflow for CuAAC conjugation using 4-(but-3-yn-1-yl)morpholine.

Experimental Protocol: CuAAC Labeling of an
Azide-Modified Protein
This protocol provides a general method for conjugating 4-(but-3-yn-1-yl)morpholine to a

protein that has been previously modified to contain an azide group.

Materials and Reagent Preparation
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Component
Stock
Concentration

Solvent Notes

Azide-Modified

Protein
1-5 mg/mL

Reaction Buffer (e.g.,

PBS, pH 7.4)

Ensure buffer is free

of chelating agents

like EDTA.

4-(but-3-yn-1-

yl)morpholine
100 mM DMSO or Water

Prepare fresh or store

frozen in aliquots.

Copper (II) Sulfate

(CuSO₄)
100 mM Deionized Water

Stable at room

temperature.

Sodium Ascorbate 500 mM Deionized Water

Prepare fresh

immediately before

use. Ascorbate

solutions oxidize

quickly in air.[8]

THPTA Ligand

(optional)
100 mM Deionized Water

Recommended to

protect the protein

from copper-induced

damage and increase

reaction efficiency.[6]

Step-by-Step Conjugation Protocol
Causality of Steps: This protocol is designed to maximize conjugation efficiency while

preserving protein integrity. The sequential addition of reagents ensures the catalytic cycle is

initiated correctly, and the optional degassing step minimizes the oxidation of the crucial Cu(I)

catalyst.

Prepare the Protein Solution: In a microcentrifuge tube, add the required volume of your

azide-modified protein solution. Adjust the concentration with reaction buffer so that the

protein solution comprises no more than 80% of the final reaction volume.

Add Reaction Components: Add the reagents to the protein solution in the following order,

mixing gently by pipetting after each addition:
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4-(but-3-yn-1-yl)morpholine: Add from the 100 mM stock to achieve a final concentration

of 1-2 mM (typically a 10- to 50-fold molar excess over the protein).

(Optional) THPTA Ligand: Add from the 100 mM stock to achieve a final concentration of

2.5 mM.

Copper (II) Sulfate: Add from the 100 mM stock to achieve a final concentration of 0.5 mM.

(Optional but Recommended) Degas Mixture: To remove dissolved oxygen which can oxidize

the catalyst, bubble argon or nitrogen gas gently through the solution for 30-60 seconds.[8]

Initiate the Reaction: Add the freshly prepared 500 mM Sodium Ascorbate stock solution to a

final concentration of 5 mM. The solution may change color slightly, indicating the reduction

of Cu(II) to the active Cu(I) state.

Incubation: Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight.

Gentle agitation (e.g., on a rotator) is recommended.

Purification: Remove unreacted reagents and byproducts to isolate the purified morpholine-

conjugated protein. Size-exclusion chromatography (e.g., a desalting column) is a highly

effective method.[6] Dialysis is also a suitable alternative.

Analytical Verification
SDS-PAGE: Successful conjugation can sometimes be visualized as a slight shift in the

molecular weight of the protein band. If a fluorescent azide was used as a control, the band

can be visualized under UV light.

Mass Spectrometry (LC-MS or MALDI-TOF): This is the definitive method to confirm

conjugation. The mass of the purified protein should increase by the mass of the 4-(but-3-
yn-1-yl)morpholine adduct (139.19 Da).

Application in Fragment-Based Drug Discovery
(FBDD)
Beyond bioconjugation, 4-(but-3-yn-1-yl)morpholine is an excellent tool for FBDD. The alkyne

can be used to "click" the morpholine fragment onto an azide-functionalized lead compound or
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a solid support for screening assays.

Rationale: This approach allows for the rapid exploration of the chemical space around a hit

compound. By adding the morpholine group, researchers can systematically investigate its

impact on binding affinity and physicochemical properties, leveraging the known benefits of this

privileged scaffold.[1][5]

Molecular Inputs

Hit Compound
with Azide Handle

(Hit-N₃)

CuAAC Reaction

4-(but-3-yn-1-yl)morpholine
(Fragment)

New Analog
(Hit-linker-Morpholine)

Synthesis

Binding Assay
(e.g., SPR, ITC, MST)

Biological Target
(e.g., Enzyme, Receptor)

Structure-Activity
Relationship (SAR) Data

Generates
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Caption: Use of 4-(but-3-yn-1-yl)morpholine in Fragment-Based Lead Discovery.

Troubleshooting Guide
Problem Potential Cause(s) Recommended Solution(s)

Low or No Conjugation

1. Inactive (oxidized) sodium

ascorbate solution. 2.

Oxidation of Cu(I) catalyst by

dissolved oxygen. 3. Presence

of chelators (e.g., EDTA) in the

buffer. 4. Inefficient azide

modification of the protein.

1. Always prepare sodium

ascorbate solution fresh. 2.

Degas the reaction mixture

with N₂ or Ar before adding

ascorbate.[8] 3. Use a

chelator-free buffer like PBS or

HEPES. 4. Verify the presence

of the azide handle on the

starting material using a

control reaction with an alkyne-

fluorophore.

Protein Precipitation

1. Copper-induced protein

aggregation/damage. 2. High

concentration of organic co-

solvent (DMSO).

1. Add a Cu(I)-stabilizing

ligand like THPTA or TBTA to

the reaction.[6] 2. Ensure the

final DMSO concentration is

below 5% (v/v).

Non-Specific Labeling

This is rare for CuAAC but

could indicate issues with the

purity of the starting materials.

Purify the azide-modified

protein and 4-(but-3-yn-1-

yl)morpholine before the

reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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